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Compound of Interest

Compound Name: 2-(9-Benzyl-9H-purin-6-yl)ethanol

Cat. No.: B11859599

For Research Use Only. Not for use in diagnostic procedures.

Introduction

2-(9-Benzyl-9H-purin-6-yl)ethanol is a substituted purine derivative. Purine scaffolds are of
significant interest in medicinal chemistry and drug development due to their prevalence in
biologically active molecules. This compound serves as a valuable intermediate for the
synthesis of more complex molecules, including potential kinase inhibitors, antiviral agents, and
other therapeutic candidates.[1] The synthesis protocol described here follows a common two-
step approach for creating 6,9-disubstituted purines: N9-benzylation of a purine core followed
by nucleophilic substitution at the C6 position.

Reaction Scheme

The synthesis is a two-step process starting from 6-chloropurine:

o Step 1: N9-Benzylation. 6-Chloropurine is reacted with benzyl bromide in the presence of a
base to yield 9-benzyl-6-chloro-9H-purine.

o Step 2: Nucleophilic Substitution. The resulting 9-benzyl-6-chloro-9H-purine is reacted with
ethylene glycol under basic conditions to yield the final product, 2-(9-Benzyl-9H-purin-6-
yl)ethanol.
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Caption: Overall reaction scheme for the synthesis of 2-(9-Benzyl-9H-purin-6-yl)ethanol from
6-chloropurine.

Experimental Protocol

This protocol details the necessary reagents, equipment, and step-by-step procedures for the
synthesis.

Materials and Reagents

All reagents should be of analytical grade and used as received from commercial suppliers
unless otherwise noted.
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Reagent

Molar Mass (
g/mol )

Quantity

Molar Equiv.

Supplier

Step 1: 9-Benzyl-
6-chloro-9H-

purine

6-Chloropurine

154.55

109

1.0

Sigma-Aldrich

Benzyl bromide

171.04

1.1mL

15

Sigma-Aldrich

Potassium
carbonate
(K2CO03)

138.21

1.78 g

20

Sigma-Aldrich

N,N-
Dimethylformami
de (DMF)

73.09

20 mL

Sigma-Aldrich

Step 2: 2-(9-
Benzyl-9H-purin-
6-yl)ethanol

9-Benzyl-6-

chloro-9H-purine

244.69

10g

From Step 1

Ethylene glycol

62.07

10 mL

Sigma-Aldrich

Sodium hydride
(NaH, 60% disp.)

40.00

0.20g

Sigma-Aldrich

Workup &

Purification

Dichloromethane
(DCM)

84.93

As needed

Fisher Scientific

Ethyl acetate
(EtOAC)

88.11

As needed

Fisher Scientific

Hexane

86.18

As needed

Fisher Scientific
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Saturated aq.

- As needed - Lab Prepared
NaHCOs
Brine - As needed - Lab Prepared
Anhydrous
Sodium Sulfate 142.04 As needed - Fisher Scientific
(NazS0a4)
Silica Gel (230-

- As needed - VWR
400 mesh)

Step 1: Synthesis of 9-Benzyl-6-chloro-9H-purine

e Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 6-
chloropurine (1.0 g, 6.47 mmol) and potassium carbonate (1.78 g, 12.9 mmaol).

¢ Solvent Addition: Add 20 mL of anhydrous N,N-Dimethylformamide (DMF) to the flask.

» Reagent Addition: Add benzyl bromide (1.1 mL, 9.70 mmol) dropwise to the stirring
suspension at room temperature.

o Reaction: Stir the mixture at room temperature for 12-16 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC) using a mobile phase of Ethyl
Acetate/Hexane (1:1).

e Workup:
o Once the reaction is complete, pour the mixture into 100 mL of ice-cold water.
o A precipitate will form. Collect the solid by vacuum filtration.
o Wash the solid with cold water (3 x 20 mL).

 Purification: The crude product can be purified by recrystallization from ethanol to yield 9-
benzyl-6-chloro-9H-purine as a white solid.

Step 2: Synthesis of 2-(9-Benzyl-9H-purin-6-yl)ethanol
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e Reaction Setup: To a flame-dried 100 mL round-bottom flask under an inert atmosphere
(Nitrogen or Argon), add ethylene glycol (10 mL).

o Base Addition: Carefully add sodium hydride (0.20 g of 60% dispersion, 5.0 mmol) portion-
wise to the ethylene glycol at 0 °C (ice bath). Stir until hydrogen gas evolution ceases and a
clear solution of sodium glycolate is formed.

e Reagent Addition: Add 9-benzyl-6-chloro-9H-purine (1.0 g, 4.09 mmol) to the flask.

e Reaction: Heat the reaction mixture to 120 °C and stir for 4-6 hours. Monitor the reaction by
TLC (DCM/Methanol, 95:5).

o Workup:
o Cool the reaction mixture to room temperature.

o Carefully quench the reaction by slowly adding 50 mL of saturated aqueous sodium
bicarbonate (NaHCOs) solution.

o Extract the agueous layer with ethyl acetate (3 x 50 mL).

o Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium
sulfate (NazSOa).

o Purification:

o Filter off the drying agent and concentrate the organic solvent under reduced pressure to
obtain the crude product.

o Purify the crude residue by column chromatography on silica gel, eluting with a gradient of
Dichloromethane (DCM) to 5% Methanol in DCM.

o Combine the fractions containing the product and evaporate the solvent to yield 2-(9-
Benzyl-9H-purin-6-yl)ethanol as a white to off-white solid.

Characterization Data (Expected)

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b11859599?utm_src=pdf-body
https://www.benchchem.com/product/b11859599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11859599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Analysis

Expected Result

Appearance

White to off-white solid

1H NMR (400 MHz, CDCls)

5 8.60 (s, 1H), 8.05 (s, 1H), 7.40-7.25 (m, 5H),
5.45 (s, 2H), 4.10 (t, 2H), 3.95 (t, 2H), 2.50 (br s,
1H, OH).

Mass Spec (ESI+)

m/z = 271.12 (M+H)*

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental procedures.
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Step 1: Synthesis of 9-Benzyl-6-chloro-9H-purine

Combine 6-Chloropurine & K2COs in DMF

l

Add Benzyl Bromide

l

Stir at RT for 12-16h

l

Monitor by TLC

l

Quench with Ice Water

l

Filter Precipitate

l

Recrystallize from Ethanol

l

Obtain Product 1

Click to download full resolution via product page

Caption: Workflow for the synthesis of 9-Benzyl-6-chloro-9H-purine.
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Step 2: Synthesis of 2-(9-Benzyl-9H-purin-6-yl)ethanol

Prepare Sodium Glycolate (NaH in Ethylene Glycol)

i

Add Product 1

i

Heat at 120°C for 4-6h

'

Monitor by TLC

'

Quench with aq. NaHCOs

'

Extract with Ethyl Acetate

'

Dry & Concentrate

Y
Purify by Column Chromatography

'

Obtain Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(9-Benzyl-9H-purin-6-yl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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